Cas no 100643-71-8 (Desloratadine)

Desloratadine (sch34117) is the main oral metabolite of loratadine, a non sedating H1 antihistamine Desloratadine is a selective H1 receptor antagonist with anti allergic and anti-inflammatory activities

Desloratadine structure

Product Name:Desloratadine

CAS No:100643-71-8

Molecular Formula:C₁₉H₁₉ClN₂

Molecular Weight:310.8206

MDL:MFCD00871949

CID:62170

PubChem ID:124087

Desloratadine Properties

Names and Identifiers

- 8-chloro-6,11-dihydro-11-(4-piperdinylidene)-5h-benzo[5,6]cyclohepta[1,2-b]pyridine
- 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO[5,6]CYCLOHEPTA[1,2-B]PYRIDINE
- AKOS 92131
- DESLORATADINE
- DESLORATIDINE
- SCH-34117
- Aerius
- Dis-loratadine
- Sch-34117, 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H
- 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 8-chloro-6,11-dihydro- 11-(4-piperidinylidene)-
- 8-Chloro-11-piperidin-4-ylidene-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
- Sch34117
- 8-Chloro-6,11-dihydro-11(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b] pyridine
- Allex
- AzoMyr
- Clarinex
- descarboethoxyloratadine
- Loratadine Related CoMpound A
- Neoclarityn
- Opulis
- 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H- benzo[5,6]cyclohepta[1,2,b]pyridine
- Clarinex®
- NSC 675447
- Denosin
- Desalex
- Sch 34117
- Descarboethoxyoratidine
- Clarinex RediTabs
- MLS000559042
- JAUOIFJMECXRGI-UHFFFAOYSA-N
- FVF865388R
- NCGC00159325-03
- MK-4117
- SBI-0206828.P001
- 8-chloro-6,11-dihydro-11-(4-piperdinylidene)- 5H-benzo[5,6]cyclohepta[1,2-b]pyridine
- CAS-100643-71-8
- LORATADINE IMPURITY D [EP IMPURITY]
- BCP02340
- 8-chloro-6,11-dihydro-11-(4-piperidylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
- RUPATADINE FUMARATE IMPURITY B (EP IMPURITY)
- NC00412
- 8-Chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine (Descarboethoxyloratadine; Desloratadine)
- AB00456701-13
- SR-01000668962-5
- R06AX27
- 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO[5,6]CYCLOHEPTA[1,2-B]PYRIDINE-D5
- MFCD00871949
- 8-chloro-11-(4-piperidinylidene)-6,11-dihydro-5H- benzo[4,5]cyclohepta[2,1-b]pyridine
- Desloratadine teva
- AB00456701-11
- Z2235801903
- DESLORATADINE [INN]
- Q-200936
- 4-(8-chloro-5,6-dihydro-11H-benzo-[5,6]cyclohepta(1,2-b]pyridin-11-ylidene)-piperidine
- DESLORATADINE (EP MONOGRAPH)
- Desloratadine, United States Pharmacopeia (USP) Reference Standard
- DESLORATADINE [MI]
- NCGC00159325-05
- Tox21_111574_1
- 13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
- HMS3394H05
- Desloratadine, European Pharmacopoeia (EP) Reference Standard
- 8-Chloro-11-piperidin-4-ylidene-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
- DESLORATADINE [USP-RS]
- MLS001201801
- HMS2052H05
- AC-1279
- s4012
- Desloratadine for system suitability
- Clarinex(R)
- HY-B0539
- SR-01000668962-8
- Desloratadine (JAN/USP/INN)
- Opera_ID_1891
- CHEBI:291342
- SCHEMBL4425
- DESLORATADINE COMPONENT OF CLARINEX-D
- Desloratidine, Pharmaceutical Secondary Standard; Certified Reference Material
- DESLORATADINE [EMA EPAR]
- DESLORATADINE [JAN]
- desloratadinum
- HMS2093F19
- SMR000149358
- 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
- CCG-101162
- 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene) piperidine
- CPD000149358
- HMS3885C18
- NSC759824
- 4-{8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene}piperidine
- 13-chloro-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
- AB00456701_15
- 8-chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
- NCGC00159325-04
- 8-chloro-11-(4-piperidylidene)-6,11-dihydro-5h-benzo[5.6]cyclohepta[1,2-b]pyridine
- Pharmakon1600-01505393
- Desloratadine [USAN]
- DESLORATADINE TEVA (AUTHORIZED: RHINITIS, URTICARIA)
- LORATADINE IMPURITY D (EP IMPURITY)
- 5H-Benzo(5,6)cyclohepta(1,2-b)pyridine, 8-chloro-6,11-dihydro-11-(4-piperidinylidene)-
- Desloratadine for system suitability, European Pharmacopoeia (EP) Reference Standard
- 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine, 8-chloro-6,11-dihydro-11-(4-piperidinylidene)-
- 4-{8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene}-piperidine
- SR-01000668962-4
- UNII-FVF865388R
- NSC-759824
- Desloratadine [USAN:INN:BAN]
- 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta(1,2-b]pyridin-11-ylidene)-piperidine
- HMS3715J15
- L001025
- BDBM50073179
- HMS2090C06
- HMS3652O15
- 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
- 13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaene
- DESLORATADINE [WHO-DD]
- 8-chloro-11-(4-piperidyliden)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
- Desloratadina
- 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2-BPYRIDINE
- 8-chloro-11-piperidin-4-ylidene-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine
- CHEMBL1172
- 4-(8-chloro-5,6-dihydro-11 H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine
- Descarboethoxyloratadine
- SW197792-3
- DESLORATADINE [VANDF]
- DTXSID1044196
- EN300-1589139
- FT-0666048
- Tox21_111574
- 8-CHLORO-6,11-DIHYDRO-11(4-PIPERIDYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2-B) PYRIDINE
- SR-01000668962
- NSC675447
- DESLORATADINE (USP-RS)
- GTPL7157
- DTXCID9024196
- DESLORATADINE RATIOPHARM
- AB00456701_14
- NSC 759824
- Azomyr
- NS00008826
- MLS000759406
- DB00967
- 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine
- 13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7,12,14-hexaene
- DESLORATADINE (USP MONOGRAPH)
- 8-chloro-11-(4-piperidyliden)-6,11-dihydro-5H-benzo[5,6]cyclohepta [1,2-b]pyridine
- KS-1048
- DESLORATADINE [ORANGE BOOK]
- Desloratadine Actavis
- CLARINEX-D COMPONENT DESLORATADINE
- D03693
- NSC-675447
- 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO(5,6)CYCLOHEPTA(1,2B)PYRIDINE
- Sch-34117
- DESLORATADINE [MART.]
- Desloratidine
- BD164361
- DESLORATADINE (MART.)
- Desloratadine, powder, >=98% (HPLC)
- DESLORATADINE RATIOPHARM (AUTHORIZED: RHINITIS, URTICARIA)
- D3787
- BRD-K82357231-001-13-4
- SB17503
- 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta [1,2-b]pyridin-11-ylidene) piperidine
- MLS001424247
- DESLORATADINE [EP MONOGRAPH]
- DESLORATADINE [USP MONOGRAPH]
- NCGC00159325-02
- RUPATADINE FUMARATE IMPURITY B [EP IMPURITY]
- Clarinex (TN)
- FT-0602522
- Desloratadine- Bio-X
- 8-Chloro-5,6-dihydro-11-(piperidin-4-ylidene)-11H-benzo[5,6]cyclohepta[1,2-b]pyridine)
- 8-CHLORO-11-(4-PIPERIDYLIDENE)-6,11-DIHYDRO-5H-BENZO[5,6]CYCLOHEPTA[1,2-b]PYRIDINE
- DESLORATADINE ACTAVIS (AUTHORIZED: RHINITIS, URTICARIA)
- AKOS000280921
- Q418060
- Dasselta
- 100643-71-8
- A19515
- H11943
- GLXC-03578
- ALBB-027276
- BBL010777
- BRD-K82357231-001-17-5
- Desloratadine
- BRD-K82357231-001-18-3
- STK586537
- BRD-K82357231-001-19-1
- +Expand
- MDL： MFCD00871949
- InChIKey： JAUOIFJMECXRGI-UHFFFAOYSA-N
- Inchi： 1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2
- SMILES： ClC1C([H])=C([H])C2=C(C=1[H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=NC=1/C/2=C1\C([H])([H])C([H])([H])N([H])C([H])([H])C\1([H])[H]

Computed Properties

Exact Mass: 310.123676g/mol
Surface Charge: 0
XLogP3: 4.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 310.123676g/mol
Monoisotopic Mass: 310.123676g/mol
Topological Polar Surface Area: 24.9Å²
Heavy Atom Count: 22
Complexity: 425
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 4.34770
PSA: 24.92000
Merck: 2922
Refractive Index: 1.625
Boiling Point: 467.9°C at 760 mmHg
Melting Point: 155.0 to 159.0 deg-C
Flash Point: 236.8 oC
Solubility: DMSO: >10mg/mL
Color/Form: Powder
Solubility: It is easily soluble in chloroform, methanol and ethanol, soluble in dichloromethane, ethyl acetate and acetone, and almost insoluble in water.
Density: 1.221

Desloratadine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA03121-50mg	13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaene	100643-71-8	98%	50mg	$4.00	2024-04-20
abcr	AB261525-1 g	Desloratadine, 95%; .	100643-71-8	95%	1 g	€69.90	2023-07-20
Ambeed	A129917-50mg	8-Chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine	100643-71-8	98%	50mg	$5.0	2024-04-26
Axon Medchem	3659-50 mg	Desloratadine	100643-71-8	100%	50mg	€60.00	2023-07-10
DC Chemicals	DC9057-1 g	Desloratadine	100643-71-8	>98%	1g	$300.0	2022-02-28
Enamine	EN300-1589139-0.05g	13-chloro-2-(piperidin-4-ylidene)-4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene	100643-71-8	95%	0.05g	$19.0	2023-07-10
eNovation Chemicals LLC	D546566-250mg	Desloratadine	100643-71-8	98%	250mg	$240	2022-10-11
Key Organics Ltd	KS-1048-1MG	Desloratadine	100643-71-8	>97%	1mg	£36.00	2023-09-08
LKT Labs	D1774-100 mg	Desloratadine	100643-71-8	≥97%	100MG	$98.00	2023-07-11
MedChemExpress	HY-B0539-10mM*1mLinDMSO	Desloratadine	100643-71-8	99.83%	10mM*1mLinDMSO	￥550	2023-07-26

Desloratadine Synthesis

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WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

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7. A differential pulse voltammetric method for submicromolar determination of antihistamine drug desloratadine using an unmodified boron-doped diamond electrode

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8. An organophotoredox-catalyzed C(sp2)–N cross coupling reaction of cyclic aldimines with cyclic aliphatic amines

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9. A user-friendly application for predicting the outcome of co-crystallizations

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10. Unorthodox crystalline drug salts via the reaction of amine-containing drugs with CO2

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